Cas no 1264-57-9 (Decanoyl coenzyme A, free acid)

• Product Name: Decanoyl coenzyme A, free acid
• CAS No: 1264-57-9
• MF: C₃₁H₅₄N₇O₁₇P₃S
• MW: 921.78
• MDL: MFCD00166975
• CID: 174510
• PubChem ID: 24893934
• Update Time: 2025-11-01

Decanoyl coenzyme A, free acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-2-(formylamino)-
• 4-Thiazolecarboxamide,N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-2...
• Decanoyl coenzyme A monohydrate
• Decanoyl coenzyme A monohydrate
• decanoyl-CoA
• N-decanoylcoenzyme A
• S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} decanethioate (non-preferred name)
• S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-t
• n-Decanoyl-CoA
• Decanoyl coenzyme A
• Decanoyl CoA
• Capryl coenzyme A
• Capryl CoA
• Coenzyme A, S-decanoate
• C05274
• decanoyl CoA
• C10:0-CoA
• CHEBI:28493
• Q27103740
• 1264-57-9
• CS-0142479
• LMFA07050313
• DTXSID50925532
• 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(decanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
• capryl-CoA
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] decanethioate
• S-Decanoylcoenzyme A
• HY-137868
• capryl-coenzyme A
• Decanoyl-coenzyme A
• Capryl coenzyme A
• Decanoyl coenzyme A
• DecanoylcoenzymeAmonohydrate
• 10:0-CoA
• CNKJPHSEFDPYDB-HSJNEKGZSA-N
• 9-{5-O-[{[{4-[(3-{[2-(Decanoylsulfanyl)ethyl]imino}-3-hydroxypropyl)imino]-3,4-dihydroxy-2,2-dimethylbutoxy}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
• Decanoyl CoA Monohydrate
• Coenzyme A, decanoyl-
• n-Decanoyl-CoA
• S-(2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) decanethioate
• S-{(3S,5R,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} decanethioate (non-preferred name)
• Decanoyl coenzyme A, free acid
• N-DECANOYL COENZYME A (C10:0)

• MDL： MFCD00166975
• Inchi： InChI=1S/C31H54N7O17P3S/c1-4-5-6-7-8-9-10-11-22(40)59-15-14-33-21(39)12-13-34-29(43)26(42)31(2,3)17-52-58(49,50)55-57(47,48)51-16-20-25(54-56(44,45)46)24(41)30(53-20)38-19-37-23-27(32)35-18-36-28(23)38/h18-20,24-26,30,41-42H,4-17H2,1-3H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/t20-,24-,25-,26+,30-/m1/s1
• InChI Key： IRILGPHKFKSRQN-ASEPKIFHSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CCCCCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

Computed Properties

• Exact Mass: 921.25132
• Monoisotopic Mass: 939.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 60
• Rotatable Bond Count: 28
• Complexity: 1520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 390A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.66
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.66
• Solubility: H2O: 50 mg/mL, clear, colorless
• PSA: 363.63
• LogP: 4.06720

Decanoyl coenzyme A, free acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs